Cas no 1314659-28-3 (1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile
• CAS No: 1314659-28-3
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 6204724
• PubChem ID: 110431290
• Update Time: 2025-07-01

1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile
• 1314659-28-3
• EN300-1964587

• Inchi： 1S/C11H9ClN2O2/c12-9-3-2-8(6-10(9)14(15)16)11(7-13)4-1-5-11/h2-3,6H,1,4-5H2
• InChI Key： MSGDQUQXKDHNNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1(C#N)CCC1

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile

Professional Introduction to 1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile (CAS No. 1314659-28-3)

1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile, with the CAS number 1314659-28-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with functional groups that enhance its pharmacological potential. The presence of both chloro and nitro substituents on the phenyl ring, along with the nitrile group on the cyclobutane ring, makes this molecule a versatile scaffold for designing novel therapeutic agents.

The structural features of 1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile contribute to its unique chemical properties and reactivity. The chloro group at the para position relative to the nitro group on the phenyl ring can participate in various electronic and steric interactions, influencing the molecule's binding affinity and metabolic stability. Additionally, the nitrile group introduces a polar site for hydrogen bonding and can serve as a leaving group in nucleophilic substitution reactions, making it valuable for further derivatization.

In recent years, there has been growing interest in exploring the pharmacological effects of cyclobutane-containing compounds due to their distinct conformational rigidity and potential for selective interaction with biological targets. Studies have shown that such structures can exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, cancer progression, and infectious diseases. The specific combination of substituents in 1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of 1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile that exhibit enhanced binding affinity and reduced toxicity. These efforts have led to several preclinical candidates that are currently undergoing further optimization before entering clinical trials.

The synthesis of 1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile presents unique challenges due to the need for precise functionalization of both the phenyl ring and the cyclobutane core. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct this complex molecule efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in accessing structurally diverse pharmacophores.

The pharmacokinetic properties of 1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile are also of great interest. Preliminary studies suggest that this compound exhibits favorable solubility profiles and metabolic stability, which are critical factors for drug efficacy and safety. Furthermore, its chemical structure suggests potential for oral bioavailability, making it an attractive candidate for therapeutic applications where systemic delivery is required.

In conclusion, 1-(4-chloro-3-nitrophenyl)cyclobutane-1-carbonitrile (CAS No. 1314659-28-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising pharmacological profile, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.